Cas no 59857-00-0 (Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester)

Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester structure
59857-00-0 structure
Product Name:Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
CAS No:59857-00-0
MF:C22H15F3O5
MW:416.346717119217
CID:1617280
PubChem ID:71442663
Update Time:2025-04-21

Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester
    • [4-(4-methoxybenzoyl)oxyphenyl] 4-(trifluoromethyl)benzoate
    • 59857-00-0
    • 4-{[4-(Trifluoromethyl)benzoyl]oxy}phenyl 4-methoxybenzoate
    • DTXSID30851527
    • Inchi: 1S/C22H15F3O5/c1-28-17-8-4-15(5-9-17)21(27)30-19-12-10-18(11-13-19)29-20(26)14-2-6-16(7-3-14)22(23,24)25/h2-13H,1H3
    • InChI Key: DUOODXYXNLHTFI-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(C(=O)OC2C=CC(=CC=2)OC(C2C=CC(=CC=2)OC)=O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 416.08715
  • Monoisotopic Mass: 416.08715806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 570
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83

Benzoic acid, 4-methoxy-, 4-[[4-(trifluoromethyl)benzoyl]oxy]phenyl ester Related Literature

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd